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Application Overview and Regulatory Status

Benzyl salicylate (CAS No. 118-58-1) is a synthetic ester of benzyl alcohol and salicylic acid [1]. It serves

multiple functional roles in formulations:

Fragrance and Fixative: It imparts a mild, balsamic odor and is particularly valued for its ability to
enhance the longevity and stability of fragrance profiles, especially in floral compositions like jasmine,

lilac, and carnation [1] [2].
UV Absorber: It acts as a UV filter, helping to protect the formulation from light degradation and

contributing to skin protection in sun care products [1] [2].
Solvent and Carrier: It also functions as a solvent, aiding in the dissolution and blending of other

fragrance components [1].

The European Commission's Scientific Committee on Consumer Safety (SCCS) issued a final opinion in

November 2023, concluding that benzyl salicylate is safe for use in cosmetic products up to the maximum

concentrations provided in the submitted dossier [3] [4]. The committee noted that while available data

"provide some indications for an endocrine mode of action," there is "no evidence to suggest that this results

in endocrine effects" [3] [4].

Furthermore, a draft amendment to the EU Cosmetics Regulation (notified in July 2025) will introduce

specific product-type conditions for benzyl salicylate use [5]. This means that by 1 January 2027, cosmetic

products containing benzyl salicylate must comply with these new conditions to be placed on the EU market

[5].
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Key Properties and Formulation Guidelines

The table below summarizes the fundamental characteristics and recommended usage levels of benzyl

salicylate.

Property Specification / Guideline

Chemical Formula C14H12O3 [1] [2]

Molecular Weight 228.25 g/mol [2]

Physical Form Colorless to pale yellow liquid [2]

Odor Mild balsamic [2]

Primary Functions Fragrance, fixative, UV absorber, solvent [1]

Ideal Concentration (Fragrances) 0.1% - 1% [1]

Ideal Concentration (Sunscreens & Skin
Care)

Typically below 0.5% [1]

Ideal Concentration (Hair Care) Typically below 0.5% [1]

Allergen Labeling (EU) Required if ≥0.01% in rinse-off or ≥0.001% in leave-on

products [1]

Formulation Considerations

Compatibility: Benzyl salicylate is compatible with most cosmetic ingredients but may require

stabilization in high-temperature processes [1].
Challenges: Its main challenges are its allergenic potential and its floral scent, which might

interfere with the intended fragrance profile [1]. To mitigate this, ensure concentrations comply with
IFRA standards and balance it with complementary fragrance components [1].

Stability & Packaging: It has a shelf life of 12-24 months and should be stored in airtight, opaque, or
UV-resistant containers away from heat and light to prevent degradation [1].
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Safety and Skin Penetration Assessment Protocol

Benzyl salicylate has a very low potential to induce hypersensitivity, as demonstrated by a patch-test survey

involving over 10,000 participants where no induced or elicited responses directly attributable to it were

observed [6]. The following protocol outlines a method to quantify its presence on skin and hair, which is

crucial for decontamination and penetration studies.

Experimental Workflow for Skin and Hair Analysis

The diagram below illustrates the GC-MS/MS method workflow for quantifying benzyl salicylate on skin

and hair [7] [8]:
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Detailed Methodology

1. Objective To validate a gas chromatography-triple quadrupole mass spectrometry (GC-MS/MS) method

for the precise quantification of benzyl salicylate (BeS) on human skin and hair, simulating studies for

persistent chemical agents [7] [8].

2. Materials and Reagents

Analytical Standard: High-purity Benzyl Salicylate (BeS)

Internal Standard: Benzyl Salicylate-d4 (BeS-d4)
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Solvents: HPLC-grade or equivalent

Sample Collection: Appropriate swabs for skin and hair sampling
Instrumentation: GC system coupled with a triple quadrupole mass spectrometer

3. Procedure

Sample Preparation: Apply BeS to skin or hair surfaces in a controlled manner.
Decontamination & Collection: After a set exposure time (e.g., 70 minutes), collect residues from

skin and hair using swabs [7].
Extraction and Dilution: Extract analytes from the swabs. Use isotope-dilution for quantification by

adding a known amount of the internal standard BeS-d4 to the sample [7] [8].
GC-MS/MS Analysis:

Chromatography: Separate compounds using a gas chromatograph.
Ionization: Use electron ionization (EI).

Detection: Operate MS/MS in Multiple Reaction Monitoring (MRM) mode for high selectivity
and sensitivity [7] [8].

Monitor Ion Transitions:
For BeS: Quantifier ion m/z 285 → 91; Qualifier ion m/z 210 → 181
For BeS-d4 (Internal Standard): Quantifier ion m/z 289 → 91; Qualifier ion m/z 214 →
185 [7] [8]

4. Data Analysis and Validation

Calibration: Establish a calibration curve with excellent coefficient of determination (R² = 0.9992-
0.9999) [7].

Sensitivity: Method demonstrates a Limit of Detection (LOD) of 0.023 ng/ml and a Limit of
Quantification (LOQ) of 0.23 ng/ml [7].

Accuracy and Precision: Validate using Quality Controls (QCs). Intra-day accuracy ranges from
95.6% to 100.3%, and inter-day accuracy from 98.5% to 104.91%. Precision, measured as Relative

Standard Deviation (RSD%), is between 2-13.7% (intra-day) and 3.3-8.8% (inter-day) [7].
Recovery Calculation: The proof-of-principle study showed an average total BeS recovery of 37.9%
from skin after 70 minutes, with significant increases detected on hair, confirming its utility as a
simulant for persistent chemicals [7] [8].

Risk Management and Conclusion

For researchers and formulators, the following points are critical:

Regulatory Compliance: Adhere to the safe concentration limits outlined in SCCS/1656/23 and stay
updated on the implementation of the EU's Omnibus Act 2, which will enforce product-type-specific
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conditions by 2027 [3] [5] [4].

Allergen Management: Classified as a fragrance allergen in the EU, benzyl salicylate requires
mandatory labeling on cosmetic products when its concentration exceeds 0.001% in leave-on

products and 0.01% in rinse-off products [1].
Conclusion: Benzyl salicylate remains a valuable multi-functional ingredient in personal care

products. Its safe use is well-defined by recent scientific opinions, provided that formulators operate
within established concentration limits and regulatory frameworks. The available data, while indicating

a potential endocrine mode of action, found no evidence of actual endocrine effects, supporting its
continued use under the specified safe conditions [3] [4].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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